Cas no 1261502-83-3 (2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol)

• Product Name: 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
• CAS No: 1261502-83-3
• MF: C₁₄H₁₂F₃NO₃
• MW: 299.24519443512
• CID: 4987206
• Update Time: 2025-06-25

2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

• Inchi： 1S/C14H12F3NO3/c1-20-13-12(10(8-19)6-7-18-13)9-2-4-11(5-3-9)21-14(15,16)17/h2-7,19H,8H2,1H3
• InChI Key： WOOWBSNULLMHEM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C(=NC=CC=1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 3.1
• Topological Polar Surface Area: 51.6

Additional information on 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

Introduction to 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261502-83-3)

2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261502-83-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is a complex organic molecule with a molecular formula of C₁₆H₁₃F₃N₂O₂. The compound features a pyridine ring substituted with a methoxy group at the 2-position and a 4-(trifluoromethoxy)phenyl group at the 3-position. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which contribute to its biological activity. Additionally, the hydroxymethyl group at the 4-position of the pyridine ring adds polarity and reactivity to the compound.

The physical properties of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol include a melting point of approximately 105°C and a solubility profile that favors polar solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various analytical techniques and biological assays.

Synthesis Methods

The synthesis of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol has been reported in several scientific publications. One common approach involves the reaction of 4-chloro-2-methoxypyridine with 4-trifluoromethoxybenzyl alcohol in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Another method involves the coupling of 2-methoxypyridine-3-carbaldehyde with 4-trifluoromethoxybenzyl alcohol using a reducing agent like sodium borohydride.

The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in catalytic methods have also improved the efficiency and scalability of these syntheses, making it more feasible for large-scale production in industrial settings.

Biological Activities

2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol has demonstrated significant biological activities that make it an attractive candidate for drug development. One of its key activities is its ability to modulate neurotransmitter systems in the brain, particularly those involving serotonin and dopamine. Studies have shown that this compound can act as a selective serotonin reuptake inhibitor (SSRI), which has potential applications in treating depression and anxiety disorders.

In addition to its neuropharmacological effects, 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol has also been investigated for its anticancer properties. Research has indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these trials have shown promising outcomes in terms of safety and efficacy. For instance, in a phase I clinical trial involving patients with advanced solid tumors, the compound was well-tolerated at doses up to 500 mg/day, with no severe adverse effects reported.

Furthermore, ongoing research is focused on optimizing the pharmacokinetic properties of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol to enhance its bioavailability and reduce potential side effects. This includes developing prodrugs or nanoparticle formulations that can improve drug delivery to target tissues.

Conclusion

In summary, 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261502-83-3) is a promising compound with diverse biological activities that hold significant therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both neurological disorders and cancer treatments. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.